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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ML347 with other ALK2 inhibitors and
details a Western blot protocol to experimentally validate its inhibitory action on the ALK2
signaling pathway. The information presented is intended to assist researchers in designing
and executing experiments to assess the efficacy of ML347.

ALK2 Signaling Pathway and Inhibition by ML347

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a type | serine/threonine kinase
receptor that plays a crucial role in the bone morphogenetic protein (BMP) signaling pathway.
Upon binding of a BMP ligand (e.g., BMP4, BMP6, BMP7), ALK2 forms a complex with a type Il
BMP receptor. The type Il receptor then phosphorylates and activates ALK2. Activated ALK2, in
turn, phosphorylates the downstream signaling proteins SMAD1 and SMAD5 (and the closely
related SMADS8/9). This phosphorylation event is a critical step in the canonical BMP signaling
cascade.[1][2][3] Phosphorylated SMAD1/5 then forms a complex with SMAD4, which
translocates to the nucleus to regulate the transcription of target genes involved in various
cellular processes, including osteogenesis.

ML347 is a potent and highly selective small molecule inhibitor of ALK1 and ALK2.[4][5] It
functions as an ATP-competitive antagonist, effectively blocking the kinase activity of ALK2 and
thereby preventing the phosphorylation of its downstream targets, SMAD1 and SMADS. This
mechanism of action makes ML347 a valuable tool for studying ALK2-mediated signaling and a
potential therapeutic agent for diseases driven by aberrant ALK2 activity.
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ALK2 Signaling Pathway and ML347 Inhibition
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Western Blot Workflow for ALK2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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